Cas no 81518-34-5 (2-(5-(Ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol)

2-(5-(Ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol structure
81518-34-5 structure
Product Name:2-(5-(Ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol
CAS No:81518-34-5
MF:C16H15N3OS
MW:297.374801874161
CID:986811
PubChem ID:3067434
Update Time:2025-04-20

2-(5-(Ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-(Ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol
    • (6Z)-6-[5-(Ethylsulfanyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3 -ylidene]-2,4-cyclohexadien-1-one
    • BRN 5094483
    • Phenol, 2-(5-(ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)-
    • CCG-308683
    • 2-(5-ethylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)phenol
    • 81518-34-5
    • Inchi: 1S/C16H15N3OS/c1-2-21-16-18-17-15(13-10-6-7-11-14(13)20)19(16)12-8-4-3-5-9-12/h3-11,20H,2H2,1H3
    • InChI Key: GDXHNHPMQNBGGB-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.093583
  • Monoisotopic Mass: 297.093583
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.26
  • Boiling Point: 442.6°C at 760 mmHg
  • Flash Point: 221.5°C
  • Refractive Index: 1.661
  • PSA: 75.98000
  • LogP: 2.43930
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